Cas no 1369350-59-3 (7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid)

• Product Name: 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid
• CAS No: 1369350-59-3
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 5303995
• Update Time: 2026-03-10

7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylicacid
• 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid
• CID 97777424
• Pyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid, 7-bromo-

• Inchi： 1S/C7H4BrN3O2/c8-5-2-1-4-3-9-6(7(12)13)10-11(4)5/h1-3H,(H,12,13)
• InChI Key： OVOQWYKABWDRLR-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C=NC(C(O)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• pka: -2.07±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid

Introduction to 7-Bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic Acid (CAS No. 1369350-59-3)

7-Bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid (CAS No. 1369350-59-3) is a versatile compound with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structural features and chemical properties, making it an important molecule for both academic research and industrial applications.

The chemical structure of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid consists of a pyrrolo[2,1-f][1,2,4]triazine core with a bromine substituent at the 7-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts specific reactivity and biological activity to the molecule. The bromine substituent can be readily replaced in various chemical reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid has gained attention for its potential applications in medicinal chemistry. Research has shown that compounds derived from this scaffold exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid derivatives as potent inhibitors of specific enzymes involved in cancer cell proliferation.

The carboxylic acid group in 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid can be modified through esterification or amidation to produce compounds with enhanced solubility and bioavailability. These modifications are crucial for optimizing the pharmacological properties of the molecule and improving its therapeutic potential. Additionally, the pyrrolo[2,1-f][1,2,4]triazine core provides a rigid and planar structure that can interact favorably with biological targets.

Beyond medicinal chemistry, 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research in this area has focused on developing new materials with improved performance characteristics by incorporating this compound into polymer blends and thin films.

The synthesis of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 7-bromoindole with formamidine acetate followed by cyclization to form the triazine ring. The carboxylic acid group can be introduced through subsequent oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid (CAS No. 1369350-59-3) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new properties and applications of this compound, its importance is likely to grow even further.